Cas no 648886-82-2 (Benzenesulfonamide, 4-methyl-N-[3-(3-phenylpropoxy)pyrazinyl]-)

Benzenesulfonamide, 4-methyl-N-[3-(3-phenylpropoxy)pyrazinyl]- structure
648886-82-2 structure
Product Name:Benzenesulfonamide, 4-methyl-N-[3-(3-phenylpropoxy)pyrazinyl]-
CAS No:648886-82-2
MF:C20H21N3O3S
MW:383.46404337883
CID:1683213
Update Time:2024-09-03

Benzenesulfonamide, 4-methyl-N-[3-(3-phenylpropoxy)pyrazinyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-methyl-N-[3-(3-phenylpropoxy)pyrazinyl]-
    • Benzenesulfonamide, 4-methyl-N-[3-(3-phenylpropoxy)-2-pyrazinyl]-
    • Inchi: 1S/C20H21N3O3S/c1-16-9-11-18(12-10-16)27(24,25)23-19-20(22-14-13-21-19)26-15-5-8-17-6-3-2-4-7-17/h2-4,6-7,9-14H,5,8,15H2,1H3,(H,21,23)
    • InChI Key: BEEWXKLLNOBLKP-UHFFFAOYSA-N
    • SMILES: C1(S(NC2=NC=CN=C2OCCCC2=CC=CC=C2)(=O)=O)=CC=C(C)C=C1

Computed Properties

  • Exact Mass: 383.13053

Experimental Properties

  • Density: 1.282±0.06 g/cm3(Predicted)
  • Boiling Point: 561.7±60.0 °C(Predicted)
  • PSA: 81.18
  • pka: 6.57±0.40(Predicted)
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